Cas no 333757-31-6 (1-(3,4-dimethoxybenzoyl)-4-(furan-2-carbonyl)piperazine)

• Product Name: 1-(3,4-dimethoxybenzoyl)-4-(furan-2-carbonyl)piperazine
• CAS No: 333757-31-6
• MF: C₁₈H₂₀N₂O₅
• MW: 344.361804962158
• CID: 3075482
• PubChem ID: 654594
• Update Time: 2025-05-21

1-(3,4-dimethoxybenzoyl)-4-(furan-2-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxybenzoyl)-4-(2-furoyl)piperazine
• 1-(3,4-dimethoxybenzoyl)-4-(furan-2-carbonyl)piperazine
• Z32327916
• (3,4-dimethoxyphenyl)-[4-(furan-2-carbonyl)piperazin-1-yl]methanone
• AKOS002242544
• F0915-4927
• CHEMBL1309024
• MLS000029829
• AT-057/41972089
• SR-01000475625
• (4-(3,4-dimethoxybenzoyl)piperazin-1-yl)(furan-2-yl)methanone
• HMS2482N14
• SMR000011830
• Oprea1_584508
• (3,4-DIMETHOXYPHENYL)[4-(2-FURYLCARBONYL)PIPERAZINO]METHANONE
• CBMicro_037993
• BIM-0037990.P001
• (3,4-Dimethoxy-phenyl)-[4-(furan-2-carbonyl)-piperazin-1-yl]-methanone
• AKOS000553200
• WAY-118442
• 333757-31-6
• SR-01000475625-1
• Oprea1_725398

• Inchi： 1S/C18H20N2O5/c1-23-14-6-5-13(12-16(14)24-2)17(21)19-7-9-20(10-8-19)18(22)15-4-3-11-25-15/h3-6,11-12H,7-10H2,1-2H3
• InChI Key： JAFKYQWMMSWMMA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C=1)OC)OC)N1CCN(C(C2=CC=CO2)=O)CC1

Computed Properties

• Exact Mass: 344.13722174Da
• Monoisotopic Mass: 344.13722174Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.2Ų

Additional information on 1-(3,4-dimethoxybenzoyl)-4-(furan-2-carbonyl)piperazine

1-(3,4-Dimethoxybenzoyl)-4-(furan-2-carbonyl)piperazine (CAS No. 333757-31-6): A Comprehensive Overview

1-(3,4-Dimethoxybenzoyl)-4-(furan-2-carbonyl)piperazine, identified by the CAS registry number 333757-31-6, is a structurally complex organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of piperazine derivatives, which are widely studied for their diverse biological activities and synthetic versatility. The molecule features a piperazine ring substituted with two distinct groups: a 3,4-dimethoxybenzoyl group and a furan-2-carbonyl group. These substituents contribute to the compound's unique chemical properties and functional diversity.

The synthesis of 1-(3,4-Dimethoxybenzoyl)-4-(furan-2-carbonyl)piperazine typically involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the yield and purity of this compound, making it more accessible for further studies. The use of microwave-assisted synthesis and catalytic systems has also been explored to enhance reaction efficiency and reduce production time.

From a pharmacological perspective, 1-(3,4-Dimethoxybenzoyl)-4-(furan-2-carbonyl)piperazine has shown promising results in preliminary bioassays. Studies have indicated that this compound exhibits moderate to strong inhibitory activity against certain enzymes, making it a potential candidate for drug development. Additionally, its ability to interact with specific cellular pathways suggests its role in modulating biological processes associated with diseases such as cancer and neurodegenerative disorders.

The structural features of CAS No. 333757-31-6 make it an attractive scaffold for further chemical modifications. Researchers have explored the substitution patterns on the piperazine ring to investigate how these changes influence the compound's bioactivity. For instance, variations in the methoxy groups on the benzoyl moiety or modifications to the furan ring have been shown to significantly alter the compound's solubility and binding affinity.

In terms of applications, 1-(3,4-Dimethoxybenzoyl)-4-(furan-2-carbonyl)piperazine has garnered interest in both academic and industrial settings. Its role as a building block in medicinal chemistry is particularly noteworthy, as it provides a versatile platform for designing novel bioactive molecules. Furthermore, its compatibility with various analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, facilitates detailed characterization and quality control.

Recent studies have also highlighted the importance of understanding the environmental impact of compounds like CAS No. 333757-31-6. Researchers are increasingly focusing on green chemistry principles to develop sustainable synthesis routes and minimize ecological footprint. This shift aligns with global efforts to promote eco-friendly practices in chemical manufacturing.

In conclusion, 1-(3,4-Dimethoxybenzoyl)-4-(furan-2-carbonyl)piperazine (CAS No. 333757-31-6) represents a valuable addition to the library of advanced organic compounds with multifaceted applications. Its structural complexity, coupled with emerging research findings, positions it as a key player in future innovations across pharmaceuticals, agrochemicals, and materials science.